Lipophilicity (XLogP3) Comparison
The 3-methoxypropyl substitution raises the computed XLogP3 of the target compound to −0.3, compared with −0.95 for the parent 2-(aminomethyl)imidazole scaffold, a shift of approximately +0.65 log units [REFS-1, REFS-2]. This magnitude of lipophilicity increase can meaningfully impact passive membrane permeability in cell-based assays without violating Lipinski's Rule of Five, as the target remains well below the XLogP3 < 5 cutoff. The difference is driven by the addition of three methylene units and one ether oxygen, which provide both hydrophobic bulk and hydrogen-bond acceptor capacity absent in the simpler analog [3].
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3 = −0.3 |
| Comparator Or Baseline | 2-(Aminomethyl)imidazole (CAS 53332-80-2): Computed LogP = −0.95 [2] |
| Quantified Difference | ΔlogP ≈ +0.65 |
| Conditions | Computed values from PubChem (XLogP3 3.0, release 2024.11.20) |
Why This Matters
A 0.65 log-unit increase in lipophilicity can translate into measurably higher cell permeability and tissue distribution, making the target compound more suitable than the parent amine for programs where balanced hydrophilicity-lipophilicity is required.
- [1] PubChem. CID 46784332: XLogP3-AA = −0.3. View Source
- [2] ChemBase. 1H-imidazol-2-ylmethanamine: Computed LogP = −0.946. View Source
- [3] PubChem. Computed Descriptors: Rotatable Bond Count = 6 vs. 1 for the unsubstituted parent. View Source
